Cas no 104587-44-2 (6H,7H-thieno2,3-cpyridine-7-thione)

6H,7H-thieno[2,3-c]pyridine-7-thione is a heterocyclic compound featuring a fused thienopyridine core with a thione functional group. This structure offers versatility in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its unique electronic properties and reactivity make it valuable for constructing complex molecular frameworks and sulfur-containing derivatives.
6H,7H-thieno2,3-cpyridine-7-thione structure
104587-44-2 structure
Product Name:6H,7H-thieno2,3-cpyridine-7-thione
CAS No:104587-44-2
MF:C7H5NS2
MW:167.251298666
MDL:MFCD18836496
CID:126293
PubChem ID:14666714
Update Time:2025-06-19

6H,7H-thieno2,3-cpyridine-7-thione Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-c]pyridine-7(6H)-thione
    • Thieno[2,3-c]pyridine-7(6H)-thione (9CI)
    • 6H-thieno[2,3-c]pyridine-7-thione
    • 6H,7H-thieno2,3-cpyridine-7-thione
    • D85363
    • DTXSID20562791
    • 104587-44-2
    • SCHEMBL8180483
    • JHQICVSZKZQLFP-UHFFFAOYSA-N
    • MFCD18836496
    • MDL： MFCD18836496
    • Inchi： 1S/C7H5NS2/c9-7-6-5(1-3-8-7)2-4-10-6/h1-4H,(H,8,9)
    • InChI Key： JHQICVSZKZQLFP-UHFFFAOYSA-N
    • SMILES： S1C=CC2C=CNC(C1=2)=S

Computed Properties

  • Exact Mass: 166.98645
  • Monoisotopic Mass: 166.98634151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.4Ų

Experimental Properties

  • PSA: 12.03
  • LogP: 2.58500

6H,7H-thieno2,3-cpyridine-7-thione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM413235-100mg
Thieno[2,3-c]pyridine-7(6H)-thione
 104587-44-2 95%+
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 $*** 2023-04-03
Chemenu
CM413235-250mg
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 104587-44-2 95%+
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Chemenu
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Chemenu
CM413235-5g
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Enamine
EN300-266054-1g
6H,7H-thieno[2,3-c]pyridine-7-thione
 104587-44-2
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 $788.0 2023-09-13
Enamine
EN300-266054-5g
6H,7H-thieno[2,3-c]pyridine-7-thione
 104587-44-2
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 $2068.0 2023-09-13
Enamine
EN300-266054-10g
6H,7H-thieno[2,3-c]pyridine-7-thione
 104587-44-2
10g
 $2599.0 2023-09-13
eNovation Chemicals LLC
D770194-100mg
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 $365 2024-06-07
eNovation Chemicals LLC
D770194-250mg
Thieno[2,3-c]pyridine-7(6H)-thione
 104587-44-2 95%
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 $650 2024-06-07
eNovation Chemicals LLC
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6H,7H-thieno2,3-cpyridine-7-thione Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:104587-44-2)6H,7H-thieno2,3-cpyridine-7-thione
Order Number:A1223115
Stock Status:in Stock
Quantity:1g/250mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:49
Price ($):1145/588/332
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:104587-44-2)6H,7H-thieno2,3-cpyridine-7-thione
A1223115
Purity:99%/99%/99%
Quantity:1g/250mg/100mg
Price ($):1145/588/332
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